Cas no 1401666-55-4 ([(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1401666-55-4
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 2159579
• Update Time: 2025-10-24

[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((R)-1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
• AM97731
• [(R)-1-((S)-2-aminopropanyl)pyrrolidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
• [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H27N3O3/c1-10(16)13(19)17-8-7-12(9-17)18(11-5-6-11)14(20)21-15(2,3)4/h10-12H,5-9,16H2,1-4H3/t10-,12+/m0/s1
• InChI Key： NTDGNDBPYIFROP-CMPLNLGQSA-N
• SMILES： O(C(C)(C)C)C(N([C@H]1CN(C([C@H](C)N)=O)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Topological Polar Surface Area: 75.9

Additional information on [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401666-55-4): An Overview of Its Structure, Synthesis, and Applications

[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401666-55-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl ester derivative, is characterized by its unique structural features and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving this compound.

The chemical structure of [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester is composed of a pyrrolidine ring, a cyclopropyl group, and a tert-butyl ester moiety. The presence of these functional groups imparts specific chemical properties that make the compound suitable for various applications. The chiral centers at the pyrrolidine and amino-propionyl moieties are crucial for its biological activity and stereochemical specificity.

The synthesis of [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester involves several steps, each requiring precise control over reaction conditions to ensure the desired stereochemistry. One common approach is to start with the pyrrolidine ring and introduce the cyclopropyl group through a nucleophilic substitution reaction. Subsequently, the amino-propionyl moiety is added via an amide bond formation, followed by protection of the carboxylic acid group as a tert-butyl ester. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, making the compound more accessible for large-scale production.

In terms of biological activity, [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester has shown promising results in various assays. Its ability to modulate specific protein-protein interactions has been extensively studied, particularly in the context of enzyme inhibition and receptor binding. For instance, research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound effectively inhibits a key enzyme involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

Beyond its direct biological effects, [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester has also been explored as a building block in the synthesis of more complex molecules. Its versatile functional groups allow for further derivatization, enabling chemists to tailor the compound's properties for specific applications. This flexibility has led to its use in the development of prodrugs and targeted drug delivery systems.

The pharmacokinetic properties of [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable solubility and stability profiles, which are essential for effective drug delivery. Additionally, its low toxicity and minimal side effects make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, [(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401666-55-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, biological activity, and pharmacokinetic properties position it as a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its use in various therapeutic contexts.